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Compound of Interest

Famotidine sulfamoyl
Compound Name: )
propanamide

Cat. No.: B009646

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Famotidine Sulfamoyl Propanamide, a
known process-related impurity of the H2 receptor antagonist, Famotidine. This document
outlines its chemical properties, and provides detailed experimental protocols for its synthesis
and analysis, in line with the requirements for drug development and quality control
professionals.

Core Data Summary

Famotidine Sulfamoyl Propanamide is scientifically recognized as Famotidine USP Related
Compound C or Famotidine Impurity C. Its fundamental properties are summarized below.

Parameter Value

3-(((2-((aminoiminomethyl)amino)thiazol-4-
IUPAC Name yl)methyl)thio)-N'-
(aminosulfonyl)propanimidamide

Famotidine Impurity C, Famotidine USP Related

Synonyms

ynony Compound C
Molecular Formula C8H15N702S3
Molecular Weight 337.44 g/mol
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Synthesis and Formation

Famotidine Impurity C is a process-related impurity that can form during the synthesis of
Famotidine. Its formation can be facilitated by the presence of certain reagents and conditions.

Logical Relationship: Formation of Impurity C from
Famotidine

The following diagram illustrates the synthetic relationship between Famotidine and Famotidine

)

Process Conditions
e.g., presence of aldehydes)

Impurity C.

Click to download full resolution via product page

Caption: Synthetic pathway from Famotidine to Impurity C.

Experimental Protocols

The following protocols are provided for the synthesis and analysis of Famotidine Impurity C.

Synthesis of Famotidine Impurity C

This protocol describes a method for the synthesis of Famotidine Impurity C through the
reaction of Famotidine with an aldehyde, such as benzaldehyde, which may be present as a
trace component in excipients.

Materials:

e Famotidine
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e Benzaldehyde
e Purified Water
Procedure:

 In a suitable reaction vessel, dissolve 25 mg of Famotidine and 165 mg of benzaldehyde in 5
mL of purified water.

o Heat the reaction mixture to 80°C and maintain this temperature for 4 hours.
 After the specified time, allow the solution to cool to room temperature.
 Dilute the solution to a known volume with water.

o The resulting solution containing Famotidine Impurity C can be used for further analysis or
purification.

Note: For isolation of the impurity, preparative High-Performance Liquid Chromatography
(HPLC) is a suitable technique.

Analytical Characterization: High-Performance Liquid
Chromatography (HPLC)

This section outlines a general HPLC method suitable for the detection and quantification of
Famotidine Impurity C in the presence of Famotidine.

Instrumentation:

e HPLC system with a UV detector

Chromatographic Conditions (Example):

e Column: A C18 reversed-phase column is typically used.

o Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate
buffer) and an organic solvent (e.g., acetonitrile or methanol). The specific gradient will
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depend on the column and system used and should be optimized to achieve adequate
separation.

o Flow Rate: Typically around 1.0 mL/min.

» Detection Wavelength: Famotidine and its impurities can be monitored at a wavelength of
approximately 265 nm.

e Injection Volume: 10-20 pL.
System Suitability:

e The system suitability should be established by injecting a standard solution containing both
Famotidine and Famotidine Impurity C to ensure adequate resolution between the two
peaks.

Workflow for Synthesis and Analysis

The following diagram outlines the general workflow for the synthesis and subsequent analysis
of Famotidine Impurity C.

Synthesis ) Analysis
Reactants: . Sample Injection Characterization
(Famotidine + Benzaldehyde ] [ Reaction at 80°C } { HPLC Analysis ] (e.g., MS, NMR)

Click to download full resolution via product page
Caption: Workflow for the synthesis and analysis of Famotidine Impurity C.
 To cite this document: BenchChem. [Technical Guide: Famotidine Sulfamoyl Propanamide
(Famotidine Impurity C)]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b009646#molecular-formula-and-weight-of-famotidine-
sulfamoyl-propanamide]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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